Cas no 2320224-49-3 (3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline
• CAS No: 2320224-49-3
• MF: C₂₀H₂₉N₃O₃
• MW: 359.46256518364
• CID: 5327629
• Update Time: 2025-10-25

3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• (tetrahydro-2H-pyran-4-yl)(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)methanone
• oxan-4-yl-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone
• 3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C20H29N3O3/c24-20(16-7-11-25-12-8-16)23-9-5-15(6-10-23)14-26-19-13-17-3-1-2-4-18(17)21-22-19/h13,15-16H,1-12,14H2
• InChI Key： IRMJSOZUBYMYSL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(N1CCC(COC2=CC3=C(CCCC3)N=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline: A Comprehensive Overview

The compound 3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline (CAS No. 2320224-49-3) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a piperidine ring, a tetrahydrocinnoline framework, and an oxane-derived carbonyl group. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of tetrahydrocinnoline derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The piperidine moiety within this compound plays a crucial role in enhancing its bioavailability and stability, making it an attractive candidate for therapeutic applications. Moreover, the presence of the oxane-derived carbonyl group introduces additional functional complexity, enabling interactions with various biological targets.

From a synthetic perspective, the construction of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the tetrahydrocinnoline core through cyclization reactions and the subsequent incorporation of the piperidine and oxane substituents. Researchers have employed advanced techniques such as microwave-assisted synthesis and enzymatic catalysis to optimize the yield and purity of this compound.

The pharmacological profile of 3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline has been extensively investigated in preclinical models. Studies have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases and inflammatory conditions. For instance, it has shown promise as a potential antagonist for certain ion channels, which could pave the way for novel treatments in pain management.

In terms of applications beyond therapeutics, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its suitability as a component in flexible displays and photovoltaic materials.

Looking ahead, the development of 3-{1-(oxane-4-carbonyl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline represents a significant milestone in the design of multifunctional molecules with tailored properties. As research continues to uncover its full potential, this compound is poised to make meaningful contributions across diverse scientific disciplines.